Cas no 113732-98-2 (Ethanone,2-bromo-1-(4-methyl-5-oxazolyl)-)

Ethanone,2-bromo-1-(4-methyl-5-oxazolyl)- structure
113732-98-2 structure
Product Name:Ethanone,2-bromo-1-(4-methyl-5-oxazolyl)-
CAS No:113732-98-2
MF:C6H6BrNO2
MW:204.021340847015
CID:130255
PubChem ID:19974305
Update Time:2025-04-19

Ethanone,2-bromo-1-(4-methyl-5-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-bromo-1-(4-methyl-5-oxazolyl)-
    • 2-bromo-1-(4-methyl-1,3-oxazol-5-yl)ethanone
    • Ethanone, 2-bromo-1-(4-methyl-5-oxazolyl)- (9CI)
    • 4-Methyl-5-bromoacetyl-oxazole
    • SCHEMBL8879079
    • IDUOJJOHBVBLAL-UHFFFAOYSA-N
    • DTXSID70601604
    • 2-Bromo-1-(4-methyloxazol-5-yl)ethanone
    • AKOS017559820
    • 113732-98-2
    • 2-Bromo-1-(4-methyl-1,3-oxazol-5-yl)ethan-1-one
    • Inchi: 1S/C6H6BrNO2/c1-4-6(5(9)2-7)10-3-8-4/h3H,2H2,1H3
    • InChI Key: IDUOJJOHBVBLAL-UHFFFAOYSA-N
    • SMILES: BrCC(C1=C(C)N=CO1)=O

Computed Properties

  • Exact Mass: 202.95818
  • Monoisotopic Mass: 202.95819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.1
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